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Compound of Interest

Compound Name: 8-Oxo-8-phenyloctanenitrile

CAS No.: 39755-15-2

Cat. No.: B1311354

Get Quote

This technical guide provides a comprehensive overview of the spectroscopic data for 8-Oxo-8-
phenyloctanenitrile, a bifunctional molecule incorporating a phenyl ketone and a terminal

nitrile group connected by a six-carbon alkyl chain. This document is intended for researchers,

scientists, and professionals in drug development and materials science who require a deep

understanding of the structural characterization of this and similar long-chain functionalized

molecules. We will delve into the theoretical and practical aspects of Nuclear Magnetic

Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS) as

they apply to this specific molecule.

Introduction
8-Oxo-8-phenyloctanenitrile presents a unique spectroscopic challenge and opportunity. Its

structure combines the distinct features of an aromatic ketone and an aliphatic nitrile.

Understanding the interplay of these functional groups within the spectroscopic data is crucial

for its unambiguous identification, purity assessment, and for monitoring its transformations in

chemical and biological systems. This guide will not only present the expected spectroscopic

data but will also provide the rationale behind the spectral features, grounded in fundamental

principles of each technique.
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I. Nuclear Magnetic Resonance (NMR)
Spectroscopy: Probing the Carbon-Hydrogen
Framework
NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic

molecules. For 8-Oxo-8-phenyloctanenitrile, both ¹H and ¹³C NMR will provide a detailed map

of the hydrogen and carbon atoms, respectively.

A. ¹H NMR Spectroscopy: A Proton's Perspective
The ¹H NMR spectrum of 8-Oxo-8-phenyloctanenitrile is predicted to show distinct signals for

the aromatic protons of the phenyl group and the aliphatic protons of the octanenitrile chain.

The chemical shifts are influenced by the electron-withdrawing effects of the carbonyl and

nitrile groups.

Predicted ¹H NMR Data (500 MHz, CDCl₃):
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Chemical Shift
(ppm)

Multiplicity Integration Assignment Rationale

7.98 - 7.96
Doublet of

doublets
2H H-2', H-6' (ortho)

Deshielded by

the adjacent

electron-

withdrawing

carbonyl group.

7.58 - 7.54 Triplet of triplets 1H H-4' (para)

Less deshielded

than the ortho

protons.

7.48 - 7.44 Triplet of triplets 2H H-3', H-5' (meta)

Least deshielded

of the aromatic

protons.

2.98 Triplet 2H H-7

Alpha to the

carbonyl group,

significantly

deshielded.

2.35 Triplet 2H H-2

Alpha to the

nitrile group,

deshielded.

1.75 - 1.68 Quintet 2H H-6
Beta to the

carbonyl group.

1.66 - 1.59 Quintet 2H H-3
Beta to the nitrile

group.

1.42 - 1.30 Multiplet 4H H-4, H-5

Overlapping

signals of the

central

methylene

groups.

Experimental Protocol: Acquiring a High-Resolution ¹H NMR Spectrum
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Sample Preparation: Dissolve approximately 5-10 mg of 8-Oxo-8-phenyloctanenitrile in

~0.6 mL of deuterated chloroform (CDCl₃). The use of a deuterated solvent is critical to avoid

large solvent signals that would obscure the analyte's peaks.[1]

Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for

chemical shift referencing (δ = 0.00 ppm).[2]

Instrument Setup:

Use a high-field NMR spectrometer (e.g., 500 MHz or higher) to achieve better signal

dispersion, which is particularly important for resolving the methylene protons in the alkyl

chain.

Shim the magnetic field to optimize its homogeneity and obtain sharp, symmetrical peaks.

Set the appropriate spectral width to encompass all expected proton signals (typically 0-10

ppm).

Apply a sufficient number of scans to achieve an adequate signal-to-noise ratio.

Data Processing:

Apply Fourier transformation to the acquired free induction decay (FID).

Phase the spectrum to ensure all peaks are in the absorptive mode.

Baseline correct the spectrum to obtain a flat baseline.

Integrate the signals to determine the relative number of protons corresponding to each

peak.

Logical Workflow for ¹H NMR Analysis:

Caption: Workflow for ¹H NMR spectral interpretation.

B. ¹³C NMR Spectroscopy: Unveiling the Carbon
Skeleton
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The proton-decoupled ¹³C NMR spectrum will show a single peak for each unique carbon atom

in the molecule. The chemical shifts are highly diagnostic of the carbon's chemical

environment.

Predicted ¹³C NMR Data (125 MHz, CDCl₃):

Chemical Shift (ppm) Assignment Rationale

199.5 C-8 (C=O)

The carbonyl carbon is highly

deshielded, appearing far

downfield.[3]

136.8 C-1' (ipso-C)
The aromatic carbon attached

to the carbonyl group.

133.2 C-4' (para-C) Aromatic CH carbon.

128.6 C-3', C-5' (meta-C) Aromatic CH carbons.

128.0 C-2', C-6' (ortho-C) Aromatic CH carbons.

119.8 C-1 (C≡N)

The nitrile carbon is

characteristically found in this

region.[4]

43.0 C-7 Alpha to the carbonyl group.

28.8 C-4, C-5
Central methylene carbons of

the alkyl chain.

28.5 C-3 Beta to the nitrile group.

25.2 C-6 Beta to the carbonyl group.

17.0 C-2 Alpha to the nitrile group.

Experimental Protocol: ¹³C NMR Acquisition

Sample Preparation: A more concentrated sample (20-50 mg in ~0.6 mL of CDCl₃) is

typically required for ¹³C NMR due to the low natural abundance of the ¹³C isotope.

Instrument Setup:
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The experiment is run on the same NMR spectrometer as the ¹H experiment.

A proton-decoupled pulse sequence is standardly used to simplify the spectrum to single

lines for each carbon. This also provides a Nuclear Overhauser Effect (NOE)

enhancement for protonated carbons, increasing their signal intensity.

A wider spectral width (e.g., 0-220 ppm) is necessary to observe all carbon signals,

especially the downfield carbonyl carbon.

A longer acquisition time and a greater number of scans are required compared to ¹H

NMR.

Data Processing: Similar to ¹H NMR, the FID is processed via Fourier transformation,

phasing, and baseline correction. Integration is not typically performed in standard ¹³C NMR

as peak intensities are not directly proportional to the number of carbons due to NOE and

relaxation effects.

Structural Elucidation through NMR:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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